N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide

• Molecular Formula: C21H21N3O3S2
• Molecular Weight: 427.5 g/mol
• IUPAC Name: N-(2-ethylsulfanyl-1,3-benzothiazol-6-yl)-2-(morpholine-4-carbonyl)benzamide
• InChI: InChI=1S/C21H21N3O3S2/c1-2-28-21-23-17-8-7-14(13-18(17)29-21)22-19(25)15-5-3-4-6-16(15)20(26)24-9-11-27-12-10-24/h3-8,13H,2,9-12H2,1H3,(H,22,25)
• InChI Key: FPJZPYQZXVZLBQ-UHFFFAOYSA-N
• SMILES: CCSC1=NC2=C(S1)C=C(C=C2)NC(=O)C3=CC=CC=C3C(=O)N4CCOCC4

Description

N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide, also known as ESI-09, is a small molecule inhibitor that targets the RAC1 protein. RAC1 is a member of the Rho family of GTPases, which regulate cell shape, movement, and division. ESI-09 has been shown to have potential therapeutic applications in cancer, inflammation, and neurological disorders.

Mechanism of Action

N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide inhibits RAC1 activity by binding to the RAC1 protein and preventing its activation. RAC1 is involved in several cellular processes, including cytoskeletal organization, cell migration, and cell division. Inhibition of RAC1 activity by N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide leads to decreased cell migration and invasion, reduced inflammation, and neuroprotection.
Biochemical and Physiological Effects
N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide has been shown to have several biochemical and physiological effects. In cancer cells, N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide inhibits cell migration and invasion by blocking RAC1-mediated signaling pathways. In inflammation, N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide reduces the production of inflammatory cytokines by inhibiting RAC1 activity. In neurological disorders, N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide has been shown to protect neurons from oxidative stress by inhibiting RAC1-mediated signaling pathways.

Advantages and Limitations for Lab Experiments

N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide has several advantages for lab experiments, including its small size, high potency, and selectivity for RAC1. However, N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide also has some limitations, including its solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for research on N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide. One direction is to explore the potential therapeutic applications of N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide in cancer, inflammation, and neurological disorders. Another direction is to investigate the potential of N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide as a tool for studying RAC1-mediated signaling pathways. Additionally, future research could focus on developing new analogs of N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide with improved solubility and selectivity for RAC1.

Synthesis Methods

N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide can be synthesized using a multi-step process starting from commercially available starting materials. The synthesis involves the coupling of 2-aminothiophenol with ethyl 2-bromoacetate, followed by cyclization with sodium ethoxide to form the benzothiazole ring. The resulting intermediate is then reacted with 4-morpholinylcarbonyl chloride and 4-dimethylaminopyridine to form the final product.

Scientific Research Applications

N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide has been extensively studied in various scientific research applications. In cancer research, N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide has been shown to inhibit RAC1 activity, leading to decreased cell migration and invasion in cancer cells. In inflammation research, N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide has been shown to reduce inflammation by inhibiting RAC1-mediated signaling pathways. In neurological disorders research, N-[2-(ethylsulfanyl)-1,3-benzothiazol-6-yl]-2-(4-morpholinylcarbonyl)benzamide has been shown to have neuroprotective effects by inhibiting RAC1-mediated oxidative stress.